Cas no 1879167-73-3 (3-(3-Methylphenyl)thiophene-2-carbaldehyde)

• Product Name: 3-(3-Methylphenyl)thiophene-2-carbaldehyde
• CAS No: 1879167-73-3
• MF: C₁₂H₁₀OS
• MW: 202.272202014923
• CID: 5742236
• PubChem ID: 131521412
• Update Time: 2025-06-09

3-(3-Methylphenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1086360
• 3-(m-Tolyl)thiophene-2-carbaldehyde
• 3-(3-methylphenyl)thiophene-2-carbaldehyde
• A1-69754
• 1879167-73-3
• 2-Thiophenecarboxaldehyde, 3-(3-methylphenyl)-
• 3-(3-Methylphenyl)thiophene-2-carbaldehyde

• Inchi： 1S/C12H10OS/c1-9-3-2-4-10(7-9)11-5-6-14-12(11)8-13/h2-8H,1H3
• InChI Key： OIVQOJNQUOONAC-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C=O)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 202.04523611g/mol
• Monoisotopic Mass: 202.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 319.7±30.0 °C(Predicted)

Additional information on 3-(3-Methylphenyl)thiophene-2-carbaldehyde

3-(3-Methylphenyl)thiophene-2-carbaldehyde (CAS No. 1879167-73-3): An Emerging Compound in Medicinal Chemistry

3-(3-Methylphenyl)thiophene-2-carbaldehyde (CAS No. 1879167-73-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiophenes, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceutical research and development.

The chemical structure of 3-(3-Methylphenyl)thiophene-2-carbaldehyde consists of a thiophene ring substituted with a 3-methylphenyl group and a formyl group at the 2-position. The presence of these functional groups imparts distinct chemical properties and reactivity, making it an attractive candidate for various synthetic transformations and biological studies.

Recent studies have highlighted the potential of 3-(3-Methylphenyl)thiophene-2-carbaldehyde in several areas of medicinal chemistry. One notable application is its use as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be efficiently converted into potent anti-inflammatory agents through a series of well-defined synthetic steps. The resulting derivatives exhibited significant inhibition of pro-inflammatory cytokines, suggesting their potential therapeutic value in treating inflammatory diseases.

In addition to its anti-inflammatory properties, 3-(3-Methylphenyl)thiophene-2-carbaldehyde has also shown promise as a scaffold for developing antiviral agents. Research conducted by a team at the University of California, San Francisco, revealed that derivatives of this compound exhibit selective activity against certain viral strains, including those responsible for respiratory infections. The mechanism of action involves the disruption of viral replication processes, making it a valuable lead compound for further optimization and clinical evaluation.

The structural versatility of 3-(3-Methylphenyl)thiophene-2-carbaldehyde also makes it an excellent candidate for exploring new pharmacological targets. A recent study published in the Bioorganic & Medicinal Chemistry Letters investigated the interaction of this compound with various protein targets involved in cancer progression. The results indicated that certain derivatives could selectively inhibit key enzymes implicated in tumor growth and metastasis, opening up new avenues for cancer therapy.

Beyond its direct biological activities, 3-(3-Methylphenyl)thiophene-2-carbaldehyde has also been explored as a ligand in metal coordination chemistry. Its ability to form stable complexes with transition metals has led to the development of novel catalysts for asymmetric synthesis reactions. These catalysts have shown high enantioselectivity and yield in the preparation of chiral intermediates, which are crucial for the synthesis of many pharmaceuticals.

In terms of safety and toxicity, preliminary studies suggest that 3-(3-Methylphenyl)thiophene-2-carbaldehyde exhibits low cytotoxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety for clinical use. Ongoing research is focused on optimizing the structure to enhance its pharmacological properties while minimizing any potential side effects.

The growing interest in 3-(3-Methylphenyl)thiophene-2-carbaldehyde reflects its broad spectrum of applications and potential impact on various fields within medicinal chemistry. As more studies emerge, it is likely that this compound will continue to play a significant role in the discovery and development of new therapeutic agents.